3-isothiocyanatooxane

• CAS RN: 1342348-50-8
• Molecular Formula: C6H9NOS
• Molecular Weight: 143.21 g/mol
• IUPAC Name: 3-isothiocyanatooxane
• InChI: InChI=1S/C6H9NOS/c9-5-7-6-2-1-3-8-4-6/h6H,1-4H2
• InChI Key: XBKLUKKDEKOWKL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)N=C=S

Description

3-Isothiocyanatooxane (3-ITO) is a versatile building block for organic synthesis and has numerous applications in the fields of medicinal chemistry and drug discovery. It is a five-membered heterocyclic compound containing two sulfur atoms and one nitrogen atom. 3-ITO is a stable, colorless liquid with a boiling point of 104 °C. It has a wide range of reactivities and can be used to form a variety of derivatives, which makes it an attractive tool for synthetic chemists.

Scientific Research Applications

3-isothiocyanatooxane is widely used in medicinal chemistry and drug discovery. It is used as a building block for the synthesis of a variety of compounds, including peptides, polymers, and small molecules. It is also used to modify proteins and other biomolecules. This compound is a useful tool for exploring the structure-activity relationships of drug candidates and for studying the mechanism of action of drugs.

Mechanism of Action

3-isothiocyanatooxane is a versatile building block for organic synthesis and has numerous applications in the fields of medicinal chemistry and drug discovery. It is used to modify proteins and other biomolecules, and its mechanism of action is related to its ability to form covalent bonds with amino acids and other molecules. This compound is able to form covalent bonds with nucleophilic groups, such as thiols and amines, and can also form hydrogen bonds with hydrophobic groups, such as alkyl chains. These interactions can alter the structure and function of proteins and other molecules.
Biochemical and Physiological Effects
This compound is used to modify proteins and other biomolecules, and its biochemical and physiological effects are related to its ability to form covalent bonds with amino acids and other molecules. This compound can modify the structure and function of proteins and other molecules, and this can lead to changes in the biochemical and physiological properties of the molecules. For example, this compound can modify the activity of enzymes, the binding affinity of receptors, and the stability of proteins.

Advantages and Limitations for Lab Experiments

3-isothiocyanatooxane is a useful tool for organic synthesis and has many advantages for laboratory experiments. It is a stable, colorless liquid with a boiling point of 104 °C, and it is relatively easy to handle and store. Its wide range of reactivities makes it an attractive tool for synthetic chemists, and its ability to form covalent bonds with amino acids and other molecules makes it a useful tool for exploring the structure-activity relationships of drug candidates and for studying the mechanism of action of drugs. However, this compound is a reactive compound and should be handled with care.

Future Directions

The potential applications of 3-isothiocyanatooxane are still being explored. Future research could focus on the development of new synthetic methods for the synthesis of this compound and its derivatives. Additionally, further research could be done to explore the mechanism of action of this compound and its derivatives, as well as their biochemical and physiological effects. Finally, further research could be done to explore the potential applications of this compound in drug discovery and medicinal chemistry.

Synthesis Methods

3-isothiocyanatooxane is synthesized by the reaction of 2-thiocyanatoethanol and a base, such as sodium hydroxide. The reaction proceeds in a two-step process. In the first step, the 2-thiocyanatoethanol is deprotonated by the base to form the enolate anion. In the second step, the enolate anion reacts with the base to form this compound. The reaction is shown below:
2-Thiocyanatoethanol + NaOH → Enolate Anion + NaOH → this compound